1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride

Specification

• CAS No.: 1314961-56-2
• Molecular Formula: C8H14ClNO2
• Molecular Weight: 191.655
• IUPAC Name: 1-oxa-9-azaspiro[4.5]decan-2-one;hydrochloride
• Standard InChI: InChI=1S/C8H13NO2.ClH/c10-7-2-4-8(11-7)3-1-5-9-6-8;/h9H,1-6H2;1H
• Standard InChI Key: JRQSPWHMWXAWRU-UHFFFAOYSA-N
• SMILES: C1CC2(CCC(=O)O2)CNC1.Cl

Introduction

Chemical Identity and Properties

1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride is a spiro compound derivative characterized by its distinctive molecular structure and specific physicochemical properties. This section details its fundamental identity parameters and chemical characteristics.

Basic Identification

The compound is primarily identified through several standardized chemical identifiers as presented in Table 1.

Table 1: Chemical Identity Parameters

Parameter	Information
CAS Number	1314961-56-2
IUPAC Name	1-oxa-9-azaspiro[4.5]decan-2-one;hydrochloride
Molecular Formula	C₈H₁₄ClNO₂ (or C₈H₁₃NO₂·ClH)
Molecular Weight	191.655 g/mol
Standard InChI	InChI=1S/C8H13NO2.ClH/c10-7-2-4-8(11-7)3-1-5-9-6-8;/h9H,1-6H2;1H
Standard InChIKey	JRQSPWHMWXAWRU-UHFFFAOYSA-N
SMILES Notation	C1CC2(CCC(=O)O2)CNC1.Cl

Hazard Statement	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

The compound carries the GHS07 pictogram, indicating its status as an irritant and having acute toxicity properties.

Precautionary Measures

Based on its hazard profile, specific precautionary statements are recommended when handling this compound:

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray

• P264: Wash exposed areas thoroughly after handling

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

• P313: Get medical advice/attention

• P337: If eye irritation persists

These precautionary measures help minimize exposure risks and ensure safe handling practices.

First Aid Measures

In case of exposure to 1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride, specific first aid measures should be followed:

For eye contact:

• Wash out immediately with fresh running water

• Ensure complete irrigation of the eye by keeping eyelids apart

• Seek medical attention if pain persists or recurs

Similar protocols should be followed for skin contact, inhalation, or ingestion, with immediate medical attention recommended in all cases of significant exposure.

Applications and Research Significance

1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride has notable applications in scientific research and chemical synthesis, serving as an important intermediate in various processes.

Organic Synthesis Applications

The compound is primarily utilized as a building block in organic synthesis due to its versatile chemical properties. Its unique spiro structure makes it valuable for the development of more complex organic molecules, particularly in medicinal chemistry and drug development processes.

Related Compounds and Research Context

Research involving similar spiro compounds indicates potential applications in pharmaceutical development. Related compounds such as 3-phenyl-8-(⁇[4-(2-pyridinyl)-1,3-thiazol-2-yl]amino⁇methyl)-1-oxa-3-azaspiro[4.5]-decan-2-one have been investigated in patent literature, suggesting broader research interest in this chemical class.

Supplier	Product Number	Quantity	Price (USD)
TRC	E589585	50mg	$220
SynQuest Laboratories	4H58-5-C3	250mg	$216
SynQuest Laboratories	4H58-5-C3	1g	$736
Crysdot	CD11295774	1g	$772
Sigma-Aldrich (Synthonix)	SY3H95E5E40E-100MG	100mg	$471.50

These pricing structures reflect the specialized nature of the compound and its relatively limited production scale.

Regulatory Information and Classification

Regulatory information is important for compliance with chemical management regulations and transportation requirements.